Cas no 1212864-57-7 ((2S)-2-[(Tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid)

• Product Name: (2S)-2-[(Tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid
• CAS No: 1212864-57-7
• MF: C₁₅H₁₈F₃NO₅
• MW: 349.302335262299
• MDL: MFCD07371975
• CID: 4563181
• PubChem ID: 72208705
• Update Time: 2025-06-07

(2S)-2-[(Tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(TERT-BUTOXY)CARBONYLAMINO]-3-[3-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(3-(trifluoromethoxy)phenyl)propanoic acid
• AB33425
• N-Boc-3-trifluoromethoxy-L-phenylalanine
• (S)-2-((t-Butoxycarbonyl)amino)-3-(3-(trifluoromethoxy)phenyl)propanoic acid
• DS-20169
• Boc-L-3-Trifluoromethoxyphe
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[3-(trifluoromethoxy)phenyl]propanoic acid
• AKOS032947150
• 1212864-57-7
• (S)-2-((t-Butoxycarbonyl)amino)-3-(3-(trifluoromethoxy)phenyl)propanoic acid (Boc-L-Phe(3-OCF3)-OH)
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[3-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• CS-0158511
• MFCD07371975
• C15H18F3NO5
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(3-(trifluoromethoxy)phenyl)propanoicacid
• Y11066
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid
• (2S)-2-[(Tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid

• MDL： MFCD07371975
• Inchi： 1S/C15H18F3NO5/c1-14(2,3)24-13(22)19-11(12(20)21)8-9-5-4-6-10(7-9)23-15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m0/s1
• InChI Key： RMRFZVYLKTUKNA-NSHDSACASA-N
• SMILES： FC(OC1=CC=CC(=C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 349.11370716g/mol
• Monoisotopic Mass: 349.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 3.7

Additional information on (2S)-2-[(Tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid

Introduction to (2S)-2-[(Tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic Acid (CAS No. 1212864-57-7)

The compound (2S)-2-[(tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid, identified by its CAS number 1212864-57-7, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to the class of amino acids derivatives, featuring a chiral center at the (2S) position, which makes it a valuable building block for enantioselective synthesis. The presence of a tert-butoxy carbonyl group enhances its stability and reactivity, making it particularly useful in peptide coupling reactions and as an intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity chiral compounds has surged due to their critical role in the development of enantiomerically pure drugs. These drugs often exhibit different pharmacological properties depending on their enantiomeric form, necessitating precise synthetic methodologies. The structure of (2S)-2-[(tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid makes it an ideal candidate for such applications, as its rigid backbone and functional groups allow for controlled modifications and integrations into larger molecular frameworks.

The trifluoromethoxy group at the phenyl ring contributes to the compound's electronic properties, influencing its reactivity and interaction with biological targets. This feature has been exploited in various research settings, where the compound serves as a precursor for designing molecules with enhanced binding affinity and selectivity. For instance, studies have shown that trifluoromethoxy-substituted aromatic compounds often exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation, making them promising candidates for drug candidates.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods and advanced synthetic techniques to optimize the properties of such compounds. The use of computational modeling has enabled researchers to predict the behavior of molecules like (2S)-2-[(tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid in biological systems, facilitating the design of more effective therapeutic agents. Additionally, green chemistry principles have guided the development of synthetic routes that minimize waste and energy consumption, aligning with global sustainability goals.

In clinical trials, derivatives of this compound have been investigated for their potential therapeutic effects in various diseases. For example, researchers have explored its utility in developing treatments for neurological disorders, where chiral amino acids play a crucial role in modulating neurotransmitter activity. The stability provided by the tert-butoxy carbonyl group ensures that the compound remains intact during formulation and administration, maintaining its efficacy throughout the treatment process.

The synthesis of such complex molecules often involves multi-step processes that require careful optimization to achieve high yields and purity. Advances in catalytic systems and flow chemistry have significantly improved these processes, allowing for more efficient production scales. For instance, transition metal-catalyzed reactions have been employed to introduce specific functional groups with high precision, reducing unwanted side products and improving overall reaction efficiency.

Furthermore, the growing interest in personalized medicine has driven research into developing bespoke molecular tools tailored to individual patient needs. Compounds like (2S)-2-[(tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid serve as versatile intermediates in this context, enabling the creation of customized therapeutic agents that target specific biological pathways or mutations. This approach holds promise for treating diseases that are currently difficult to manage with conventional drugs.

Regulatory agencies worldwide have also recognized the importance of high-quality intermediates in pharmaceutical development. Stringent guidelines ensure that compounds like this one meet rigorous safety and efficacy standards before they can be used in clinical settings. This emphasis on quality control underscores the significance of advanced synthetic methodologies and analytical techniques in modern drug discovery.

Looking ahead, continued innovation in synthetic chemistry and molecular design is expected to further expand the applications of compounds such as (2S)-2-[(tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid. Emerging technologies like artificial intelligence and machine learning are being integrated into drug discovery pipelines to accelerate the identification and optimization of novel therapeutic agents. These technologies can predict molecular properties and simulate interactions with biological targets, thereby shortening development timelines and reducing costs.

In conclusion, (2S)-2-[(tert-butoxy)carbonylamino]-3-[3-(trifluoromethoxy)phenyl]propanoic acid (CAS No. 1212864-57-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for researchers developing new drugs across various therapeutic areas. As scientific understanding progresses and new technologies emerge, compounds like this one will continue to play a pivotal role in shaping the future of medicine.